Cas no 156489-68-8 (2-(2-Methylphenoxymethyl)benzylchloride)

• Product Name: 2-(2-Methylphenoxymethyl)benzylchloride
• CAS No: 156489-68-8
• MF: C₁₅H₁₅ClO
• MW: 246.732003450394
• CID: 65441
• PubChem ID: 19956555
• Update Time: 2025-04-18

2-(2-Methylphenoxymethyl)benzylchloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl phenoxymethyl)benzyl chloride
• 2-(2-Methylphenoxymethyl)-benzyl chloride
• 1-(Chloromethyl)-2-[(2-methylphenoxy)methyl]benzene
• 2-(2-METHYL PHENOXYMETHYL)BENZYLCHLORIDE MIN
• 2-(2-Methylphenoxyme
• 2-(2-METHYL PHENOXYMETHYL)BENZYLCHLORIDE
• 2-(2-METHYL PHENOXYMETHYL)BENZYLCHLORIDE MIN 95%
• A809753
• AMY25583
• 1-(Chloromethyl)-2-((o-tolyloxy)methyl)benzene
• FT-0654698
• SCHEMBL1539377
• 2-(2-METHYLPHENOXYMETHYL)BENZYL CHLORIDE
• 156489-68-8
• DTXSID30601448
• 1-(chloromethyl)-2-(o-tolyloxymethyl)benzene
• 2-(2-Methylphenoxymethyl)benzylchloride

• Inchi： 1S/C15H15ClO/c1-12-6-2-5-9-15(12)17-11-14-8-4-3-7-13(14)10-16/h2-9H,10-11H2,1H3
• InChI Key： MIECNVDASNEPRD-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1COC1C=CC=CC=1C

Computed Properties

• Exact Mass: 246.08100
• Monoisotopic Mass: 246.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.131
• Boiling Point: 358.4°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.574
• PSA: 9.23000
• LogP: 4.31280